2-(3,5-Difluorophenoxy)cyclopentan-1-amine hydrochloride

• Molecular Formula: C11H14ClF2NO
• Molecular Weight: 249.68 g/mol
• IUPAC Name: 2-(3,5-difluorophenoxy)cyclopentan-1-amine;hydrochloride
• InChI: InChI=1S/C11H13F2NO.ClH/c12-7-4-8(13)6-9(5-7)15-11-3-1-2-10(11)14;/h4-6,10-11H,1-3,14H2;1H
• InChI Key: BDFRYGKBOALYAW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)OC2=CC(=CC(=C2)F)F)N.Cl

Description

2-(3,5-Difluorophenoxy)cyclopentan-1-amine hydrochloride (CAS 1955561-79-1) is a chiral cyclopentane-based amine that serves as a critical synthetic intermediate in organic and medicinal chemistry research. This compound is of significant interest in the synthesis of novel carbacyclin and prostacyclin (PGI2) analogs . These analogs are a major focus of pharmacological research due to their potential biological activities, which may include effects on platelet aggregation and vascular tone . The molecular structure, which features a 3,5-difluorophenoxy group and a primary amine group on a cyclopentane ring, provides a versatile scaffold for further chemical modification. The compound is supplied as the hydrochloride salt to enhance its stability and solubility. It is essential for researchers to note that this product is intended for laboratory research purposes only and is not classified as a drug or pharmaceutical agent. This product is For Research Use Only (RUO) and is not intended for diagnostic or therapeutic use, or for administration to humans.

Preparation Methods

Mitsunobu Etherification Followed by Reductive Amination

Procedure :

• Ether Formation :
  • React cyclopentanol with 3,5-difluorophenol under Mitsunobu conditions (diethyl azodicarboxylate [DEAD], triphenylphosphine [PPh₃], THF, 0°C to RT).
  • Isolate 2-(3,5-difluorophenoxy)cyclopentanol (yield: 78–85%).
• Oxidation to Ketone :
  • Treat with Dess-Martin periodinane (DMP) in dichloromethane (DCM) to form 2-(3,5-difluorophenoxy)cyclopentanone (yield: 92%).
• Reductive Amination :
  • React the ketone with ammonium acetate and sodium cyanoborohydride (NaBH₃CN) in methanol (yield: 65–70%).
• Salt Formation :
  • Treat the free amine with HCl in diethyl ether to precipitate the hydrochloride salt (yield: 95%).

Advantages :

• High regioselectivity due to Mitsunobu’s stereospecific ether bond formation.
• Scalable for industrial production.

Limitations :

• Requires costly reagents (DEAD, DMP).

Hydrazide to Amine via Curtius Rearrangement

Procedure :

• Carboxylic Acid Synthesis :
  • Oxidize 2-(3,5-difluorophenoxy)cyclopentanol to 2-(3,5-difluorophenoxy)cyclopentanecarboxylic acid using KMnO₄ (yield: 82%).
• Hydrazide Formation :
  • Treat with thionyl chloride (SOCl₂) to form the acid chloride, then react with hydrazine to yield the hydrazide (yield: 75%).
• Curtius Rearrangement :
  • Convert hydrazide to azide with NaNO₂/HCl, then thermally rearrange to isocyanate.
  • Hydrolyze isocyanate to amine (yield: 60%).
• Salt Formation :
  • Precipitate hydrochloride salt with HCl gas (yield: 88%).

Advantages :

• Suitable for large-scale synthesis.
• High-purity amine output.

Limitations :

• Hazardous intermediates (azides).

Optimization and Stereochemical Considerations

Stereoselectivity Control

• Chiral Resolution : Racemic mixtures are resolved using (R)-mandelic acid to isolate the (1R,2S)-enantiomer.
• Asymmetric Catalysis : Employ Jacobsen’s catalyst for epoxide ring-opening to achieve >90% enantiomeric excess (ee).

Yield Optimization

• Microwave Assistance : Reduced reaction times for azide reduction (30 min vs. 12 h).
• Solvent Selection : Use of DMF in SN2 reactions improves nucleophilic displacement efficiency.

Analytical Characterization

Method	Data for 2-(3,5-Difluorophenoxy)cyclopentan-1-amine Hydrochloride
¹H NMR (DMSO-d₆)	δ 7.25 (m, 2H, Ar-F), 4.85 (m, 1H, OCH), 3.10 (m, 1H, NH₂), 2.20–1.80 (m, 6H, cyclopentane).
HPLC Purity	99.5% (C18 column, 0.1% TFA/acetonitrile gradient).
Melting Point	198–202°C.
XRD	Characteristic peaks at 2θ = 12.4°, 18.7°, 24.1°.

Industrial-Scale Synthesis Challenges

• Cost Management : Mitsunobu reagents (DEAD, PPh₃) are replaced with cheaper alternatives (DIAD, polymer-supported phosphines).
• Waste Reduction : Catalytic methods for epoxidation (Ti-silicates) reduce mCPBA usage.
• Safety : Curtius rearrangement steps require stringent temperature control to prevent azide decomposition.

Chemical Reactions Analysis

2-(3,5-Difluorophenoxy)cyclopentan-1-amine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atoms can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

Chemical Reactions

The compound can undergo several chemical reactions due to the presence of the amine and difluorophenoxy groups:

• Oxidation: The amine group can be oxidized, leading to the formation of imines or nitriles. Common oxidizing agents for this reaction include potassium permanganate and hydrogen peroxide.
• Reduction: Reduction of the compound can produce different amine derivatives using reducing agents like lithium aluminum hydride or sodium borohydride.
• Substitution: The difluorophenoxy group can participate in nucleophilic substitution reactions, where nucleophiles like alkoxides or amines can be used under basic conditions. The specific products of these reactions depend on the reagents and conditions used.

Scientific Research Applications

2-(3,5-Difluorophenoxy)cyclopentan-1-amine hydrochloride is utilized in various scientific research applications:

• Chemistry: It serves as a building block for synthesizing more complex molecules.
• Biology: The compound is used in studies involving enzyme inhibition or receptor binding. The difluorophenoxy group can enhance binding affinity through hydrophobic interactions, while the amine group can participate in hydrogen bonding or ionic interactions, modulating the activity of the target molecule.
• Industry: It is used in the synthesis of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(3,5-Difluorophenoxy)cyclopentan-1-amine hydrochloride involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of the research .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Compound	Molecular Formula	Molecular Weight (g/mol)	Fluorine Substituents	Key Functional Groups	Primary Application
Target Compound	C₁₁H₁₂F₂NO•HCl	247.7 (calculated)	3,5-difluorophenoxy	Cyclopentane amine hydrochloride	Degradation model studies
VDF ()	C₁₆H₁₅F₂O₅	340.3 (calculated)	3,5-difluorophenoxy	Propane-1,3-diol, 3,4-dimethoxyphenyl	Lignin oxidative degradation
3-FDCK ()	C₁₃H₁₆FNO•HCl	257.7	3-fluorophenyl	Cyclohexanone, methylamino	Forensic/research chemical

Key Observations :

• Fluorine Substitution: The target compound and VDF share a 3,5-difluorophenoxy group, which is critical for tracking phenolic byproducts (e.g., 3,5-difluorophenol) during oxidative degradation . In contrast, 3-FDCK has a single fluorine at the phenyl 3-position, altering electronic effects and binding interactions.
• Backbone Structure: The cyclopentane ring in the target compound introduces steric constraints distinct from VDF’s propane diol chain or 3-FDCK’s cyclohexanone. This impacts reactivity and solubility.
• Functional Groups: The amine hydrochloride in the target compound enhances water solubility compared to VDF’s neutral diol structure.

Reactivity and Stability

• Oxidative Degradation: In VDF, the 3,5-difluorophenoxy group is cleaved by active oxygen species (AOS) to release 3,5-difluorophenol (DFPh), a reaction facilitated by the electron-withdrawing fluorine atoms . The target compound’s cyclopentane backbone may slow this cleavage compared to VDF’s flexible propane chain.
• Salt Stability : The hydrochloride salt in the target compound and 3-FDCK improves stability and shelf life (≥5 years for 3-FDCK at -20°C) , though experimental data for the target compound are pending.

Biological Activity

2-(3,5-Difluorophenoxy)cyclopentan-1-amine hydrochloride is a compound that has garnered attention in pharmacological research due to its unique structural features and potential biological activities. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by a cyclopentane ring substituted with a 3,5-difluorophenoxy group and an amine group. Its molecular formula is C$_{12}$H$_{14}$ClF$_2$NO, with a molecular weight of approximately 249.68 g/mol. The hydrochloride form enhances its solubility and stability in biological systems, making it suitable for various applications.

Mechanisms of Biological Activity

Research indicates that 2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride exhibits significant biological activity through several mechanisms:

• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit specific enzymes, potentially affecting metabolic pathways. For example, it has been noted for its interactions with dipeptidyl peptidase IV (DPP-IV), an important target in diabetes management.
• Receptor Binding : The structural features of the compound allow for enhanced binding affinity to various receptors. The difluorophenoxy moiety contributes to hydrophobic interactions, while the amine group facilitates hydrogen bonding or ionic interactions with biological targets.

In Vitro Studies

In vitro studies have demonstrated that 2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride can modulate enzyme activity and receptor function. For instance:

• DPP-IV Inhibition : A study reported that compounds similar to 2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride showed over 80% inhibition of DPP-IV activity at a dosage of 3 mg/kg within 24 hours . This suggests potential applications in treating type 2 diabetes.

Pharmacological Profiles

The pharmacological profile of this compound indicates potential therapeutic applications:

Activity	Effect	Reference
DPP-IV Inhibition	>80% inhibition
Receptor Modulation	Potential influence on neurotransmitter systems

Comparative Analysis

To understand the uniqueness of 2-(3,5-difluorophenoxy)cyclopentan-1-amine hydrochloride, it is essential to compare it with other compounds exhibiting similar structural features:

Compound Name	CAS Number	Key Features
2-(3,5-Difluorophenoxy)-2-methylpropan-1-amine HCl	119031098	Different carbon skeleton; similar substituents
(1S,2R)-2-(3,5-Difluorophenoxy)cyclopentan-1-amine	1808707-04-1	Stereoisomer with distinct stereochemistry
Rac-(1R,2S)-2-(3,5-difluorophenoxy)cyclopentan-1-am	1807920-18-8	Racemic mixture differing in stereochemical purity

The structural differences among these compounds may influence their biological activities and interaction profiles.

Q & A

Basic Research Questions

Q. What are the critical steps for synthesizing 2-(3,5-Difluorophenoxy)cyclopentan-1-amine hydrochloride, and how can purity be optimized?

• Methodology : Begin with 3,5-difluorophenol and a functionalized cyclopentane precursor. Use Mitsunobu or nucleophilic substitution reactions to attach the phenoxy group. Introduce the amine via reductive amination or SN2 displacement, followed by HCl salt formation.
• Purification : Employ recrystallization (e.g., ethanol/water mixtures) or reverse-phase HPLC (C18 column, 0.1% TFA in H2O/MeOH). Monitor purity via HPLC (>98%) and confirm structure with 1H/13C/19F NMR .

Q. How should researchers characterize the compound’s structural and chemical properties?

• Analytical Techniques :

Technique	Key Parameters	Purpose
1H NMR	δ 6.8–7.2 (aromatic), δ 3.5–4.0 (cyclopentyl protons)	Confirm aromatic/cyclopentyl groups
19F NMR	δ -110 to -120 (3,5-difluorophenyl signals)	Verify fluorine substitution
HPLC-MS	Retention time, m/z = [M+H]+ (calc. 263.7)	Assess purity and molecular mass

• Cross-Validation : Compare spectral data with computational predictions (e.g., DFT for NMR shifts).

Q. What safety protocols are essential for handling this compound?

• PPE : Gloves, lab coat, goggles, and N95 mask to prevent inhalation or skin contact.
• Containment : Use a fume hood for volatile steps (e.g., solvent removal).
• Waste Disposal : Segregate halogenated waste and collaborate with certified disposal services to mitigate environmental risks .

Advanced Research Questions

Q. How can enantiomeric resolution be achieved for stereochemical studies?

• Chiral Separation :

• Chromatography : Chiralpak IA/IB columns with hexane:isopropanol (90:10) + 0.1% diethylamine. Optimize flow rate (1 mL/min) and UV detection (254 nm).
• Diastereomeric Salts : React with (R)- or (S)-mandelic acid, crystallize, and validate via X-ray diffraction.
  • Data Interpretation : Compare optical rotation ([α]D) and circular dichroism (CD) spectra with literature.

Q. What experimental designs are recommended to study the compound’s metabolic stability in vitro?

• Protocol :

Incubate with human liver microsomes (1 mg/mL, pH 7.4, 37°C).

Quench samples at 0, 15, 30, 60 mins using acetonitrile.

Quantify parent compound via LC-MS/MS (MRM transitions).

• Controls : Include verapamil (high clearance) and propranolol (low clearance) for assay validation.
• Analysis : Calculate half-life (t1/2) using non-compartmental models.

Q. How can computational modeling predict interactions with neurological targets (e.g., serotonin receptors)?

• Docking : Use AutoDock Vina to simulate binding to 5-HT1A/2A receptors. Set grid boxes around conserved residues (e.g., Asp3.32 for 5-HT1A).
• MD Simulations : Run 100-ns trajectories in GROMACS with CHARMM36 forcefield. Analyze hydrogen bonds (e.g., amine-F313) and binding free energy (MM-PBSA).
• Validation : Correlate with in vitro radioligand displacement assays (IC50 values).

Q. How should researchers address contradictions in biological activity data across studies?

• Case Example : Discrepancies in IC50 values for kinase inhibition.
• Resolution :

Verify assay conditions (ATP concentration, pH, temperature).

Cross-test with orthogonal methods (e.g., SPR vs. fluorescence polarization).

Check compound stability under assay conditions (e.g., DMSO stock degradation).